Cas no 937597-08-5 (<br>4-(3-Diethylamino-propyl)-5-(3-nitro-[1,2,4]triazol-1-ylmethyl)-4H-[1,2,4]t riazole-3-thiol)

• Product Name: <br>4-(3-Diethylamino-propyl)-5-(3-nitro-[1,2,4]triazol-1-ylmethyl)-4H-[1,2,4]t riazole-3-thiol
• CAS No: 937597-08-5
• MF: C₁₂H₂₀N₈O₂S
• MW: 340.404599189758
• MDL: MFCD08550851
• CID: 3059906
• PubChem ID: 19580781
• Update Time: 2025-07-16

<br>4-(3-Diethylamino-propyl)-5-(3-nitro-[1,2,4]triazol-1-ylmethyl)-4H-[1,2,4]t riazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• <br>4-(3-Diethylamino-propyl)-5-(3-nitro-[1,2,4]triazol-1-ylmethyl)-4H-[1,2,4]t riazole-3-thiol
• starbld0004186
• 4-[3-(diethylamino)propyl]-5-[(3-nitro-1H-1,2,4-triazol-1-yl)methyl]-4H-1,2,4-triazole-3-thiol
• AKOS000313104
• STK350527
• AKOS015922664
• 4-(3-(Diethylamino)propyl)-5-((3-nitro-1H-1,2,4-triazol-1-yl)methyl)-4H-1,2,4-triazole-3-thiol
• 4-[3-(DIETHYLAMINO)PROPYL]-5-[(3-NITRO-1H-1,2,4-TRIAZOL-1-YL)METHYL]-4H-1+
• CS-0298125
• 4-[3-(diethylamino)propyl]-3-[(3-nitro-1,2,4-triazol-1-yl)methyl]-1H-1,2,4-triazole-5-thione
• 937597-08-5
• EN300-230449

• MDL： MFCD08550851
• Inchi： 1S/C12H20N8O2S/c1-3-17(4-2)6-5-7-19-10(14-15-12(19)23)8-18-9-13-11(16-18)20(21)22/h9H,3-8H2,1-2H3,(H,15,23)
• InChI Key： RYXALYAWNPFOCU-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CN2C=NC([N+](=O)[O-])=N2)N1CCCN(CC)CC

Computed Properties

• Exact Mass: 340.14299308Da
• Monoisotopic Mass: 340.14299308Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 139Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 579.6±60.0 °C at 760 mmHg
• Flash Point: 304.3±32.9 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

<br>4-(3-Diethylamino-propyl)-5-(3-nitro-[1,2,4]triazol-1-ylmethyl)-4H-[1,2,4]t riazole-3-thiol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on <br>4-(3-Diethylamino-propyl)-5-(3-nitro-[1,2,4]triazol-1-ylmethyl)-4H-[1,2,4]t riazole-3-thiol

Chemical Profile of 4-(3-Diethylamino-propyl)-5-(3-nitro-[1,2,4]triazol-1-ylmethyl)-4H-[1,2,4]triazole-3-thiol (CAS No. 937597-08-5)

4-(3-Diethylamino-propyl)-5-(3-nitro-[1,2,4]triazol-1-ylmethyl)-4H-[1,2,4]triazole-3-thiol (CAS No. 937597-08-5) is a complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. The compound belongs to the triazole class of molecules, which are well-known for their broad spectrum of pharmacological properties. Its molecular structure incorporates several key functional groups, including a diethylamino-propyl side chain, a nitro-substituted [1,2,4]triazole moiety, and a thiol group at the 3-position of the central triazole ring. These structural elements contribute to its distinctive chemical and biological properties, making it a promising candidate for further investigation in drug discovery and development.

The presence of the diethylamino-propyl side chain in the molecule suggests potential for interaction with biological targets through both hydrophobic and hydrophilic interactions. This type of side chain is often employed in pharmaceuticals to enhance solubility and improve bioavailability. Additionally, the nitro-substituted [1,2,4]triazole moiety can serve as a pharmacophore that influences the electronic properties of the molecule, potentially affecting its reactivity and binding affinity to biological receptors. The nitro group is particularly interesting as it can be reduced to an amine under certain conditions, which may alter the compound's biological activity.

The thiol group at the 3-position of the central triazole ring is another critical feature that may contribute to the compound's reactivity and interaction with biological systems. Thiol groups are known to participate in various biochemical processes and can form disulfide bonds, which are important in protein structure and function. The combination of these functional groups makes 4-(3-Diethylamino-propyl)-5-(3-nitro-[1,2,4]triazol-1-ylmethyl)-4H-[1,2,4]triazole-3-thiol a versatile scaffold for medicinal chemistry exploration.

In recent years, there has been growing interest in heterocyclic compounds for their potential therapeutic applications. Triazole derivatives have been extensively studied for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The structural complexity of 4-(3-Diethylamino-propyl)-5-(3-nitro-[1,2,4]triazol-1-ylmethyl)-4H-[1,2,4]triazole-3-thiol positions it as a candidate for investigating novel mechanisms of action in these areas. For instance, the nitro group may play a role in generating reactive oxygen species (ROS) under specific conditions, which could be relevant for anticancer therapies.

Furthermore, the thiol group has been implicated in various biological pathways related to redox signaling and stress response. Compounds containing thiol groups have shown promise in modulating enzyme activity and protein-protein interactions. The diethylamino-propyl side chain may also enhance membrane permeability or facilitate cellular uptake, improving the compound's pharmacokinetic profile. These features collectively make 4-(3-Diethylamino-propyl)-5-(3-nitro-[1,2,4]triazol-1-ylmethyl)-4H-[1,2,4]triazole-3-thiol an intriguing molecule for further pharmacological investigation.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in designing effective therapeutic agents. Computational modeling and experimental screening have been instrumental in understanding how structural modifications influence biological activity. The unique combination of functional groups in 4-(3-Diethylamino-propyl)-5-(3-nitro-[1,2,4]triazol-1-ylmethyl)-4H-[1,2,4]triazole-3-thiol provides a rich framework for exploring SAR. By systematically modifying individual components of the molecule—such as replacing the nitro group with other electron-withdrawing or donating substituents—researchers can gain insights into how these changes affect biological outcomes.

The potential applications of this compound extend beyond traditional drug discovery. Its structural motifs may inspire new synthetic strategies or serve as building blocks for more complex molecules with enhanced properties. For example，the thiol group could be used to form conjugates with other bioactive molecules or imaging agents，opening up possibilities in targeted therapy or diagnostic applications.

In conclusion, 4-(3-Diethylamino-propyl)-5-(3-nitro-[1，2，4]triazol-l -ylmethyl) - 4H - [ 1 ， 2 ， 4 ] triazole - 3 - thiol (CAS No . 937597 - 08 - 5) is a structurally fascinating compound with multiple potential pharmacological applications . Its unique combination of functional groups , including the diethylamino-propyl side chain , nitro-substituted [ l ， 2 ， 4 ] triazole moiety , and thiol group , makes it a promising candidate for further investigation . As research continues to uncover new therapeutic targets and mechanisms , compounds like this one will play an increasingly important role in developing innovative treatments .